Cas no 30362-15-3 (1,3,5-Triazin-2-amine,4,6-bis(butylthio)-)
30362-15-3 structure
Product Name:1,3,5-Triazin-2-amine,4,6-bis(butylthio)-
CAS No:30362-15-3
MF:C11H20N4S2
MW:272.433299064636
CID:317695
Update Time:2024-01-28
1,3,5-Triazin-2-amine,4,6-bis(butylthio)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,5-Triazin-2-amine,4,6-bis(butylthio)-
- 1,3,5-Triazin-2-amine, 4,6-bis(butylthio)-
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- Inchi: 1S/C11H20N4S2/c1-3-5-7-16-10-13-9(12)14-11(15-10)17-8-6-4-2/h3-8H2,1-2H3,(H2,12,13,14,15)
- InChI Key: KVHQIVLWKPYHFP-UHFFFAOYSA-N
- SMILES: N1=C(SCCCC)N=C(SCCCC)N=C1N
Computed Properties
- Exact Mass: 272.1132
- Monoisotopic Mass: 272.112938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115
Experimental Properties
- Density: 1.17
- Boiling Point: 478.6°Cat760mmHg
- Flash Point: 243.2°C
- Refractive Index: 1.579
- PSA: 64.69
- pka: 2.81±0.10(Predicted)
1,3,5-Triazin-2-amine,4,6-bis(butylthio)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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